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Compound of Interest

Compound Name: (-)-Isopulegol

Cat. No.: B10770676 Get Quote

Introduction: Isopulegol, a naturally occurring monoterpene alcohol, is a significant compound

in the flavor, fragrance, and pharmaceutical industries.[1] With its characteristic minty aroma, it

is a key intermediate in the synthesis of (-)-menthol.[1][2] This technical guide delves into the

discovery, history, physicochemical properties, and synthesis of (-)-isopulegol, providing

researchers, scientists, and drug development professionals with a comprehensive overview of

this versatile molecule.

Discovery and History
The discovery of isopulegol is rooted in the study of essential oils. While the exact date of its

initial isolation is not precisely documented, its presence was first identified in the essential oils

of plants such as pennyroyal (Mentha pulegium) and various Eucalyptus species.[1] It is also

found in citronella oil, with concentrations ranging from 0.5% to 1.7%, as well as in various

species of the Citrus genus and the majority of essential oils from the Mentha genus.[2]

Historically, its primary importance has been as a crucial precursor in the industrial synthesis of

(-)-menthol, a compound with extensive applications. Isopulegol exists as four stereoisomers:

(-)-isopulegol, (+)-isopulegol, (-)-neo-isopulegol, and (+)-neo-isopulegol, with the (-)-
isopulegol isomer being the most common and widely studied.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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